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Compound of Interest

Compound Name: 2,3-Quinoxalinedithiol

Cat. No.: B074760

An In-depth Technical Guide to the Health and Safety of 2,3-Quinoxalinedithiol

For professionals in research, chemical synthesis, and drug development, a comprehensive
understanding of a compound's health and safety profile is paramount. This guide provides a
detailed examination of 2,3-Quinoxalinedithiol, moving beyond basic data to offer practical,
field-proven insights into its safe handling, storage, and emergency management. As a Senior
Application Scientist, the causality behind each recommendation is explained to ensure a self-
validating system of laboratory safety.

Section 1: Chemical and Physical Identity

2,3-Quinoxalinedithiol, also known by synonyms such as 1,4-Dihydroquinoxaline-2,3-dithione
and 2,3-Dimercaptoquinoxaline, is a heterocyclic organic compound.[1] Its core structure
makes it a valuable building block in various chemical syntheses. However, the presence of
thiol groups necessitates careful handling. The primary physical and chemical identifiers are
summarized below for immediate reference.
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Property Value Source(s)
CAS Number 1199-03-7 [1112]
Molecular Formula CsHeN2S2 [11[2][3]
Molecular Weight 194.28 g/mol [1112][3]
Appearance Brown solid/powder [11121[3]
Melting Point 345 °C [2][4]
Solubility Data not readily available [2]

Section 2: Hazard Identification and GHS
Classification

Understanding the hazard profile of 2,3-Quinoxalinedithiol is the foundation of a robust safety
protocol. It is crucial to note that the toxicological properties of this substance have not been
fully investigated, which calls for a cautious approach, treating it as a potentially hazardous
material.[2] The Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals provides a standardized framework for its known hazards.[1]

Emergency Overview: Caution is advised. This compound may cause irritation to the eyes,
skin, respiratory system, and digestive tract.[2]

The aggregated GHS classification from multiple notifications to the ECHA C&L Inventory
highlights several key warnings.[1]
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Hazard Class Hazard Statement GHS Code
Acute Toxicity, Oral (Warning) Harmful if swallowed H302
Acute Toxicity, Dermal ] ] ]

) Harmful in contact with skin H312
(Warning)
Acute Toxicity, Inhalation o

] Harmful if inhaled H332
(Warning)
Skin Corrosion/Irritation o

) Causes skin irritation H315
(Warning)
Serious Eye Damage/Irritation _

Causes serious eye damage H318

(Danger)

Respiratory Tract Irritation ) o
] May cause respiratory irritation ~ H335
(Warning)

) o i May cause an allergic skin
Skin Sensitization (Warning) ] H317
reaction

Source: PubChem, Aggregated GHS information from 3 reports by companies to the ECHA
C&L Inventory.[1]

The "Danger” signal word associated with serious eye damage (H318) underscores the critical
need for appropriate eye protection.[1] The potential for skin sensitization (H317) implies that
repeated contact could lead to an allergic response, making consistent use of gloves essential.

[1]

Section 3: Risk Assessment and Control Workflow

A systematic approach to safety is non-negotiable. The following workflow provides a logical
sequence for researchers to assess risks and implement appropriate controls when working
with 2,3-Quinoxalinedithiol. This process ensures that safety is an integral part of the
experimental design, not an afterthought.
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isk Management Protocol for 2,3-Quinoxalinedithiol

Step 1: Hazard Identification
eview SDS & GHS data (H315, H318, H335, etc.). Note that toxicological properties are not fully investigate
7y

Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Click to download full resolution via product page

Caption: Risk assessment and control workflow for 2,3-Quinoxalinedithiol.

Section 4: Exposure Control and Personal
Protection

Controlling exposure is achieved through a combination of engineering controls and
appropriate Personal Protective Equipment (PPE). The principle of causality dictates that
engineering controls are superior as they isolate the hazard at the source, while PPE protects
the individual user.

Engineering Controls:

© 2025 BenchChem. All rights reserved. 4/11 Tech Support


https://www.benchchem.com/product/b074760?utm_src=pdf-body-img
https://www.benchchem.com/product/b074760?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

e Ventilation: All handling of 2,3-Quinoxalinedithiol powder should be performed in a certified
chemical fume hood to minimize inhalation of dust particles.[5][6] Use adequate general
laboratory ventilation to keep airborne concentrations low.[2]

o Safety Stations: Facilities must be equipped with an easily accessible eyewash station and a
safety shower.[2]

Personal Protective Equipment (PPE): The selection of PPE must be based on the specific
laboratory task being performed.

Task EyelFace Hand Body Respiratory
as
Protection Protection Protection Protection
Use within a
fume hood. If not
Safety goggles ) ]
Chemical- Fully buttoned possible, a

Weighing/Transf

with side shields

resistant gloves

laboratory coat.

NIOSH-approved

erring Solid or a face shield. o )

1] (e.g., nitrile).[5] [7] respirator for
particulates is
required.[2][6]

) ) Chemical- o
Solution Chemical splash ] Use within a
) resistant gloves Laboratory coat.
Preparation goggles.[7] o fume hood.
(e.g., nitrile).[5]
_ _ Chemical- o
Running Chemical splash ) Use within a
_ resistant gloves. Laboratory coat.
Reactions goggles.[7] fume hood.

(5]

Section 5: Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is critical for preventing accidental exposure
and maintaining chemical integrity.

Step-by-Step Handling Protocol:

o Preparation: Before handling, ensure all required engineering controls are operational and all
PPE is correctly worn.
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» Avoid Dust: Minimize dust generation and accumulation when handling the solid material.[2]
[5] Use weighing paper or a contained vessel for transfers.

» Avoid Contact: Prevent all contact with eyes, skin, and clothing.[2]

e Hygiene: Wash hands and face thoroughly after handling.[5] Do not eat, drink, or smoke in
the laboratory.[8]

» Decontamination: Clean all spills immediately and decontaminate work surfaces after use.[2]
Remove and wash contaminated clothing before reuse.[2]

Storage Requirements:

Store in a tightly closed container to prevent moisture contact.[2][5]

Keep in a cool, dry, and well-ventilated area.[2][9]

Store away from incompatible substances, particularly strong oxidizing agents.[2]

Store locked up.[5][10]

Section 6: Emergency Procedures and First Aid
In the event of an exposure or spill, a rapid and informed response is crucial. Personnel should
be familiar with these procedures before beginning work.

First-Aid Measures:

 Inhalation: Remove the individual from the exposure area to fresh air immediately.[2] If
breathing is difficult, administer oxygen. If breathing has stopped, perform artificial
respiration.[2][11] Seek immediate medical attention.[2]

o Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes
while removing contaminated clothing and shoes.[2][11] Seek medical attention.[2]

e Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids to ensure complete irrigation.[2] Remove
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contact lenses if present and easy to do.[5] Seek immediate medical attention, preferably
from an ophthalmologist.[5]

 Ingestion: Do NOT induce vomiting.[2] If the person is conscious and alert, rinse their mouth
with water and have them drink 2-4 cupfuls of water or milk.[2] Never give anything by mouth
to an unconscious person.[2] Seek immediate medical attention.[2]

Accidental Release Measures (Spills):

o Evacuate: Evacuate non-essential personnel from the immediate area.[5]

Ventilate: Ensure the area is well-ventilated.

Contain: Wearing full PPE, prevent the spill from entering drains or waterways.[5][8]

Clean-up: For a dry spill, carefully vacuum or sweep up the material and place it into a
suitable, labeled container for disposal.[2] Avoid any actions that generate dust.[5]

Decontaminate: Clean the affected area thoroughly once the material has been removed.

Section 7: Fire and Explosion Hazards

While not classified as a flammable solid, 2,3-Quinoxalinedithiol can burn and generate
hazardous gases upon thermal decomposition.

o Suitable Extinguishing Media: Use agents appropriate for the surrounding fire. Water spray,
dry chemical, carbon dioxide, or alcohol-resistant foam are all suitable.[2][10]

o Specific Hazards: During a fire, irritating and highly toxic gases may be generated, including
nitrogen oxides (NOx), carbon monoxide (CO), and sulfur oxides (SOx).[2]

» Firefighter Protection: Firefighters must wear a self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with skin and eyes and inhalation of toxic fumes.
[21[51[12]

Section 8: Stability and Reactivity Profile

Understanding the chemical's stability is key to preventing hazardous reactions.
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e Chemical Stability: The compound is stable under normal laboratory temperatures and
pressures.[2]

» Conditions to Avoid: Excess heat, dust generation, and exposure to incompatible materials.

[2]
» Incompatible Materials: Strong oxidizing agents.[2]

e Hazardous Decomposition Products: Thermal decomposition can produce toxic fumes and
gases, including nitrogen oxides, carbon monoxide, carbon dioxide, and sulfur oxides.[2]

e Hazardous Polymerization: Has not been reported to occur.[2]

Section 9: Toxicological Profile

A significant aspect of this compound's safety profile is the lack of comprehensive toxicological
data.[2] This data gap necessitates a higher degree of caution.

e Acute Effects: Known to cause irritation to the skin, eyes, and respiratory tract.[2][5] It is
classified as harmful if swallowed, inhaled, or in contact with skin.[1]

» Chronic Effects: No information was found regarding the long-term effects of exposure.[2]

» Carcinogenicity: It is not listed as a carcinogen by the ACGIH, IARC, NTP, or under
California's Proposition 65.[2]

» Other Data: No information is available regarding teratogenicity, mutagenicity, or
reproductive effects.[2]

The absence of chronic toxicity data reinforces the importance of minimizing all routes of
exposure through the consistent use of engineering controls and PPE.

Section 10: Disposal Considerations

Proper disposal is a critical final step in the chemical lifecycle to protect personnel and the
environment.
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» Classification: Waste generators must determine if the discarded chemical is classified as
hazardous waste according to US EPA guidelines (40 CFR Parts 261.3) and consult state
and local regulations for complete and accurate classification.[2]

o Procedure: Dispose of contents and container to an approved waste disposal plant.[5][10]
Do not mix with other waste.[5] Leave the chemical in its original container where possible.
Handle uncleaned containers as you would the product itself.[5] Do not allow the product to
enter drains.[5]

Conclusion

2,3-Quinoxalinedithiol is a compound with significant utility that demands a respectful and
cautious approach to its handling. The primary hazards are irritation and potential serious
damage to the eyes, with additional risks of skin, respiratory, and digestive tract irritation. The
incomplete toxicological profile is a critical consideration that mandates the stringent
application of the hierarchy of controls: prioritize engineering controls like fume hoods, follow
standardized administrative protocols, and consistently wear appropriate personal protective
equipment. By integrating this in-depth safety knowledge into every stage of the experimental
workflow, researchers can mitigate risks and ensure a safe and productive laboratory
environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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